Cas no 1061353-68-1 (PND-1186)

PND-1186 structure
PND-1186 structure
Product Name:PND-1186
CAS No:1061353-68-1
MF:C25H26F3N5O3
MW:501.500855922699
MDL:MFCD28125506
CID:1172498
Update Time:2024-11-03

PND-1186 Chemical and Physical Properties

Names and Identifiers

    • 2-{[2-{[2-Methoxy-4-(4-morpholinyl)phenyl]amino}-5-(trifluorometh yl)-4-pyridinyl]amino}-N-methylbenzamide hydrochloride (1:1)
    • 2-(2-(2-ethoxyethoxy)ethoxy)ethyl 4-methylbenzenesulfonate
    • triethylene glycol monoethyl ether p-toluenesulfonate
    • Ethanol, 2-[2-(2-ethoxyethoxy)ethoxy]-, 4-methylbenzenesulfonate
    • monotosyloxy triethylene glycol monoethyl ether
    • CTK2B0645
    • triethylene glycol monoethyl ether p-tosylate
    • N-methyl-2-{[2-{[2-(methyloxy)-4-(4-morpholinyl)phenyl]amino}-5-(trifluoromethyl)-4-pyridinyl]amino}benzamide
    • 2-(2-(2-methoxy-4-morpholinophenylamino)-5-(trifluoromethyl)pyridin-4-ylamino)-N-methylbenzamide
    • 2-[2-(2-ethoxyethoxy)ethoxy]ethyl 4-methylbenzenesulfonate
    • PND-1186
    • 2-{[2-{[2-Methoxy-4-(4-morpholinyl)phenyl]amino}-5-(trifluorometh yl)-4-pyridinyl]amino}-N-methylbenzamide hydrochloride (1:1
    • PND-1186 (VS-4718)
    • VS-4718(PND1186)
    • SR 2516
    • SR-2516
    • triethyleneglycol monoethyl
    • VS 4718
    • VS-4718
    • PND 1186
    • 2-[[2-[[2-Methoxy-4-(4-morpholinyl)phenyl]amino]-5-(trifluoromethyl)-4-pyridinyl]amino]-N-methylbenzamide
    • SR-2156
    • PND1186
    • L2BD0MW4OL
    • SR2516
    • 2-((2-((2-Methoxy-4-morpholinophenyl)amino)-5-(trifluoromethyl)pyridin-4-yl)amino)-N-methylbenzamide
    • 2-[[2-(2-methoxy-4-morpholin-4-ylanilino)-5-(trifluoromethyl)pyridin-4-yl]amino]-N-methylbenzamide
    • Benzamide, 2-[[2-[[2-methoxy-4-(4-morpholinyl)ph
    • MDL: MFCD28125506
    • Inchi: 1S/C25H26F3N5O3/c1-29-24(34)17-5-3-4-6-19(17)31-21-14-23(30-15-18(21)25(26,27)28)32-20-8-7-16(13-22(20)35-2)33-9-11-36-12-10-33/h3-8,13-15H,9-12H2,1-2H3,(H,29,34)(H2,30,31,32)
    • InChI Key: IGUBBWJDMLCRIK-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C=C1NC1C=CC=CC=1C(NC)=O)NC1C=CC(=CC=1OC)N1CCOCC1)(F)F

Computed Properties

  • Exact Mass: 501.19900
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 709
  • Topological Polar Surface Area: 87.8

Experimental Properties

  • Density: 1.334±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.012 g/l) (25 º C),
  • PSA: 87.75000
  • LogP: 5.39430

PND-1186 Security Information

PND-1186 Pricemore >>

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